Cas no 1509581-91-2 (2-Methylpyrrolidin-3-ol)

• Product Name: 2-Methylpyrrolidin-3-ol
• CAS No: 1509581-91-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD22566706
• CID: 4823101
• PubChem ID: 22475863
• Update Time: 2025-06-28

2-Methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrrolidin-3-ol
• 2-Methyl-pyrrolidin-3-ol
• 2-Methylpyrrolidin-3-ol

• MDL： MFCD22566706
• Inchi： 1S/C5H11NO/c1-4-5(7)2-3-6-4/h4-7H,2-3H2,1H3
• InChI Key： PNHQGHVFLXERHR-UHFFFAOYSA-N
• SMILES： OC1CCNC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• XLogP3: -0.3
• Topological Polar Surface Area: 32.299

Additional information on 2-Methylpyrrolidin-3-ol

Introduction to 2-Methylpyrrolidin-3-ol (CAS No. 1509581-91-2)

2-Methylpyrrolidin-3-ol, also known by its CAS number 1509581-91-2, is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring with a hydroxyl group and a methyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Methylpyrrolidin-3-ol is C₅H₁₁NO, and its molecular weight is approximately 97.14 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and acetone. These physical properties make it easy to handle and process in laboratory settings.

In recent years, 2-Methylpyrrolidin-3-ol has been the subject of numerous studies due to its potential applications in the development of new drugs and therapeutic agents. One of the key areas of interest is its role as a building block in the synthesis of chiral intermediates, which are crucial for the production of enantiomerically pure pharmaceuticals. The ability to control chirality during synthesis is essential for ensuring the efficacy and safety of drugs, as different enantiomers can have vastly different biological activities.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2-Methylpyrrolidin-3-ol in the synthesis of a novel class of inhibitors targeting specific enzymes involved in neurodegenerative diseases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its use in pharmaceuticals, 2-Methylpyrrolidin-3-ol has also found applications in other areas of chemistry. For instance, it can serve as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various chemical transformations. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it has been shown to improve yields and reduce side reactions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 2-Methylpyrrolidin-3-ol has low toxicity and biodegradability, making it an environmentally friendly choice for industrial processes. This characteristic aligns with the growing trend towards green chemistry practices, which aim to minimize environmental harm while maintaining or improving product performance.

In conclusion, 2-Methylpyrrolidin-3-ol (CAS No. 1509581-91-2) is a multifaceted compound with significant potential in both pharmaceutical and chemical industries. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.